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Compound of Interest

Compound Name: Ac-rC Phosphoramidite-13C,d1

Cat. No.: B12388058 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the key features, synthesis, and applications

of Ac-rC Phosphoramidite-¹³C,d¹, a crucial reagent for the preparation of isotopically labeled

phosphorodithioate RNA (PS2-RNA). The site-specific incorporation of ¹³C and deuterium

labels offers a powerful tool for detailed structural and dynamic studies of RNA using Nuclear

Magnetic Resonance (NMR) spectroscopy.

Core Features and Specifications
Ac-rC Phosphoramidite-¹³C,d¹ is a stable isotope-labeled derivative of N⁴-acetyl-2'-O-(tert-

butyldimethylsilyl)-5'-O-(4,4'-dimethoxytrityl)cytidine-3'-O-(2-cyanoethyl-N,N-

diisopropyl)phosphoramidite. The incorporation of ¹³C and deuterium (d¹) provides specific

NMR-active nuclei, facilitating the elucidation of RNA structure, dynamics, and interactions with

other molecules. Its primary application is in the synthesis of phosphorodithioate-modified

oligoribonucleotides (PS2-RNA), which exhibit enhanced nuclease resistance, making them

promising therapeutic agents.[1]

Quantitative Data
The following table summarizes the typical specifications for Ac-rC Phosphoramidite. While a

specific certificate of analysis for the ¹³C,d¹ labeled version is not publicly available, these

values, based on the unlabeled TheraPure™ Ac-rC Phosphoramidite, represent the expected

quality standards.
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Parameter Specification Observed Value (Typical)

Purity (by ³¹P NMR) ≥ 99% 100%

Purity (by HPLC at 255 nm) ≥ 99% 100%

Water Content ≤ 0.3% 0.0% - 0.1%

Residual Solvent ≤ 3.0% 1.0%

Isotopic Enrichment (¹³C) Not specified Typically >98%

Isotopic Enrichment

(Deuterium)
Not specified Typically >98%

Appearance White to pale yellow powder Pass

Solution Clarity (0.2M in

Acetonitrile)

Free from undissolved

particulate
Pass

Data for purity, water content, and residual solvent are based on the Certificate of Analysis for

the non-labeled TheraPure® Ac rC Phosphoramidite from Thermo Fisher Scientific.

Experimental Protocols
The incorporation of Ac-rC Phosphoramidite-¹³C,d¹ into an RNA sequence to form a

phosphorodithioate linkage is achieved through solid-phase synthesis on an automated

DNA/RNA synthesizer. The process is a modified version of the standard phosphoramidite

cycle.

Synthesis of Phosphorodithioate RNA (PS2-RNA)
The synthesis of PS2-RNA using thiophosphoramidites, such as Ac-rC Phosphoramidite-¹³C,d¹,

involves four main steps in each cycle: detritylation, coupling, sulfurization, and capping.[1] Key

modifications to the standard RNA synthesis protocol are required for efficient incorporation.[1]

Materials:

Ac-rC Phosphoramidite-¹³C,d¹ and other required RNA thiophosphoramidites

Controlled Pore Glass (CPG) solid support
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Anhydrous acetonitrile

Activator solution (e.g., 0.25 M 5-(Ethylthio)-1H-tetrazole (ETT) in acetonitrile)

Sulfurization reagent (e.g., 0.05 M 3-((N,N-dimethylaminomethylidene)amino)-3H-1,2,4-

dithiazole-5-thione (DDTT))[2]

Capping reagents (Acetic Anhydride and N-Methylimidazole)

Deblocking agent (e.g., 3% Trichloroacetic acid in dichloromethane)

Cleavage and deprotection solution (e.g., concentrated ammonia:ethanol 3:1 v/v)

Protocol:

Preparation: Dissolve the Ac-rC Phosphoramidite-¹³C,d¹ and other thiophosphoramidites in

anhydrous acetonitrile to a concentration of approximately 0.1 M to 0.15 M.[3] Install the

reagents on the synthesizer.

Detritylation: The 5'-O-DMT protecting group is removed from the solid support-bound

nucleoside by treatment with the deblocking agent.

Coupling: The Ac-rC Phosphoramidite-¹³C,d¹ is activated by the activator solution and

coupled to the free 5'-hydroxyl group of the growing RNA chain. Due to the potentially lower

reactivity of thiophosphoramidites, a longer coupling time (e.g., 10-12 minutes) or a double

coupling step is often employed to ensure high coupling efficiency.[1][4]

Sulfurization: This step introduces the second sulfur atom to create the phosphorodithioate

linkage. The support is treated with the sulfurization reagent. An extended sulfurization time

(e.g., 320-400 seconds) is typically required.[1][4] It is crucial that this step is performed

before capping.[5]

Capping: Any unreacted 5'-hydroxyl groups are acetylated using the capping reagents to

prevent the formation of deletion mutants in subsequent cycles.

Cycle Repetition: The cycle of detritylation, coupling, sulfurization, and capping is repeated

until the desired RNA sequence is synthesized.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.glenresearch.com/reports/gr18-18
https://www.trilinkbiotech.com/use-of-custom-synthesized-phosphoramidite-reagents
https://pmc.ncbi.nlm.nih.gov/articles/PMC5657504/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3500914/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5657504/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3500914/
https://www.researchgate.net/post/How_will_phosphorothioates_affect_DNA_RNA_synthesis_and_purification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cleavage and Deprotection: The synthesized PS2-RNA is cleaved from the CPG support,

and all protecting groups (from the bases, 2'-hydroxyls, and the phosphorodithioate linkages)

are removed by treatment with the cleavage and deprotection solution.

Purification: The crude PS2-RNA is purified using methods such as High-Performance Liquid

Chromatography (HPLC) or Polyacrylamide Gel Electrophoresis (PAGE).

Visualizations
Chemical Structure of Ac-rC Phosphoramidite-¹³C,d¹

Figure 1: Chemical Structure of Ac-rC Phosphoramidite-¹³C,d¹

Solid-Phase Synthesis Cycle for PS2-RNA

Figure 2: Automated Solid-Phase Synthesis Cycle for PS2-RNA
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Figure 2: Automated Solid-Phase Synthesis Cycle for PS2-RNA

Application Workflow in NMR-based Drug Discovery

Figure 3: Workflow for Utilizing Labeled PS2-RNA in Drug Discovery
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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